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Compound of Interest

Compound Name: PU139

Cat. No.: B1678330 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the disposal of PU139, a potent pan-histone acetyltransferase (HAT) inhibitor used in cancer

research. Adherence to these guidelines is crucial for minimizing risks associated with this

bioactive compound.

Key Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for PU139 is not readily available in the public

domain, information from chemical suppliers provides key data for assessing its handling and

disposal requirements.
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Property Value Source

CAS Number 158093-65-3 [1][2]

Molecular Formula C12H7FN2OS [1][2]

Molecular Weight 246.26 g/mol [1]

Solubility
Soluble in DMSO (12.5

mg/mL)
[1]

Storage

4°C (short term), -20°C (up to

1 month), -80°C (up to 6

months), away from moisture

[1][3]

Biological Activity

Potent pan-histone

acetyltransferase (HAT)

inhibitor; inhibits cell growth

and triggers caspase-

independent cell death.

[1][2][3][4]

Given its potent biological activity as a HAT inhibitor and its use in cancer studies, PU139
should be treated as a hazardous chemical waste.[4] All disposal procedures must comply with

local, state, and federal regulations.

Step-by-Step Disposal Protocol
The following procedures are based on general best practices for the disposal of hazardous

laboratory chemicals.

Liquid Waste Containing PU139
This category includes solutions of PU139 in solvents such as DMSO.

Collection:

Collect all liquid waste containing PU139 in a dedicated, leak-proof, and clearly labeled

hazardous waste container.
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The container should be made of a material compatible with the solvent used (e.g., a

polyethylene carboy for DMSO solutions).

Never mix PU139 waste with other incompatible waste streams.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"PU139," the solvent used (e.g., "in DMSO"), and the approximate concentration.

Indicate the date of waste accumulation.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be a secondary containment bin to prevent spills.

Keep the container securely closed except when adding waste.

Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

Solid Waste Contaminated with PU139
This includes items such as pipette tips, gloves, and other disposable labware that have come

into contact with PU139.

Collection:

Place all solid waste contaminated with PU139 in a designated, leak-proof container lined

with a clear plastic bag.[5]

Do not use biohazard bags for chemical waste.[5]

Labeling:
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Label the container with "Hazardous Waste," "PU139 Contaminated Solid Waste," and the

date.

Storage:

Keep the container sealed when not in use and store it in the designated satellite

accumulation area.

Disposal:

Once the container is full, arrange for disposal through your institution's EHS department.

Empty PU139 Containers
Properly emptied containers that held PU139 must also be disposed of as hazardous waste

unless thoroughly decontaminated.

Decontamination:

If institutional policy allows, triple-rinse the empty container with a suitable solvent (e.g.,

the solvent used to dissolve the PU139).

Collect the rinsate as hazardous liquid waste.

Disposal of Rinsed Containers:

After triple-rinsing, deface or remove the original label.

The rinsed container can then typically be disposed of as non-hazardous waste (e.g., in a

designated glass disposal box).

Disposal of Unrinsed Containers:

If the container is not triple-rinsed, it must be disposed of as hazardous solid waste.

Place the empty, unrinsed container in the designated solid hazardous waste stream.

PU139 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of PU139
waste.
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Caption: Logical workflow for the safe disposal of different forms of PU139 waste.

Disclaimer: This document provides general guidance. Researchers must consult their

institution's specific safety protocols and the relevant local, state, and federal regulations for

hazardous waste disposal. If a Safety Data Sheet (SDS) for PU139 becomes available, its

recommendations should be followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. PU-139 | 158093-65-3 | HAT | MOLNOVA [molnova.com]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of PU139: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678330#pu139-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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